Cas no 2248372-42-9 (1,1-difluorospiro[2.4]heptan-5-amine hydrochloride)

• Product Name: 1,1-difluorospiro[2.4]heptan-5-amine hydrochloride
• CAS No: 2248372-42-9
• MF: C₇H₁₂ClF₂N
• MW: 183.62668800354
• CID: 5958482
• PubChem ID: 138046203
• Update Time: 2026-03-11

1,1-difluorospiro[2.4]heptan-5-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1,1-difluorospiro[2.4]heptan-5-amine hydrochloride
• Z3397321596
• 2,2-Difluorospiro[2.4]heptan-6-amine;hydrochloride
• 2248372-42-9
• EN300-6496367

• Inchi： 1S/C7H11F2N.ClH/c8-7(9)4-6(7)2-1-5(10)3-6;/h5H,1-4,10H2;1H
• InChI Key： ISCAROMSCHFHBM-UHFFFAOYSA-N
• SMILES： Cl.FC1(CC21CCC(C2)N)F

Computed Properties

• Exact Mass: 183.0626334g/mol
• Monoisotopic Mass: 183.0626334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 169
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų

Additional information on 1,1-difluorospiro[2.4]heptan-5-amine hydrochloride

1,1-Difluorospiro[2.4]heptan-5-amine Hydrochloride (CAS No. 2248372-42-9): A Comprehensive Overview

1,1-Difluorospiro[2.4]heptan-5-amine hydrochloride (CAS No. 2248372-42-9) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique spirocyclic structure and difluoro substitution, exhibits a range of interesting properties that make it a promising candidate for various therapeutic applications.

The spirocyclic structure of 1,1-difluorospiro[2.4]heptan-5-amine hydrochloride is a key feature that contributes to its stability and bioavailability. Spirocycles are known for their ability to enhance the pharmacokinetic properties of molecules, making them more suitable for drug development. The presence of the difluoro substitution further enhances these properties by increasing lipophilicity and metabolic stability, which are crucial for effective drug delivery.

Recent studies have highlighted the potential of 1,1-difluorospiro[2.4]heptan-5-amine hydrochloride in the treatment of neurological disorders. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent neuroprotective effects in cellular models of Parkinson's disease. The researchers found that it effectively reduced oxidative stress and prevented neuronal cell death, suggesting its potential as a therapeutic agent for neurodegenerative conditions.

In addition to its neuroprotective properties, 1,1-difluorospiro[2.4]heptan-5-amine hydrochloride has also shown promise in the field of cancer research. A preclinical study conducted at the National Institutes of Health (NIH) evaluated the compound's anticancer activity against various cancer cell lines. The results indicated that it selectively inhibited the growth of cancer cells while sparing normal cells, highlighting its potential as a targeted therapy.

The hydrochloride salt form of 1,1-difluorospiro[2.4]heptan-5-amine is particularly advantageous for pharmaceutical applications due to its improved solubility and stability in aqueous environments. This property facilitates its formulation into various dosage forms, such as tablets, capsules, and injectable solutions, enhancing its clinical utility.

To further explore the therapeutic potential of 1,1-difluorospiro[2.4]heptan-5-amine hydrochloride, ongoing clinical trials are being conducted to assess its safety and efficacy in human subjects. These trials are crucial for determining the optimal dosing regimens and identifying any potential side effects or interactions with other medications.

In conclusion, 1,1-difluorospiro[2.4]heptan-5-amine hydrochloride (CAS No. 2248372-42-9) represents a promising compound with a wide range of potential applications in medicine. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development. As more studies are conducted and clinical data becomes available, it is likely that this compound will play an increasingly important role in the treatment of various diseases.